N-(3-acetylphenyl)-4-methoxybenzamide

• IUPAC Name: N-(3-acetylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C16H15NO3/c1-11(18)13-4-3-5-14(10-13)17-16(19)12-6-8-15(20-2)9-7-12/h3-10H,1-2H3,(H,17,19)
• InChI Key: HEIPFULVZGXCFU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

N-(3-acetylphenyl)-4-methoxybenzamide, also known as Acetophenone-4-methoxybenzamide, is an organic compound used in a variety of laboratory experiments and scientific research applications. It is a member of the benzamide family, and is a derivative of acetophenone. Acetophenone-4-methoxybenzamide is a colorless solid that is insoluble in water, and has a melting point of 132-134°C. It is a useful reagent in organic synthesis, and can be used to prepare the corresponding amide, and other derivatives.

Scientific Research Applications

Chemical Synthesis and Modification

• N-(3-acetylphenyl)-4-methoxybenzamide has been used as a starting material in the synthesis of substituted pyrazole derivatives, showcasing its utility in the creation of compounds with anti-inflammatory activities (Abdulla et al., 2014).
• The compound has been involved in regioselective ortho-acetoxylation/methoxylation reactions via C–H activation, demonstrating its applicability in the field of organic synthesis (Reddy et al., 2011).

Pharmaceutical Applications

• Derivatives of this compound have shown promising antiviral activities against Enterovirus 71, with certain compounds displaying activity at low micromolar concentrations, highlighting their potential in antiviral drug development (Ji et al., 2013).

Molecular Structure and Interactions

• Detailed studies on the molecular structure of related compounds, like N-3-hydroxyphenyl-4-methoxybenzamide, have been conducted to understand the effects of intermolecular interactions on molecular geometry, which is crucial for designing molecules with desired properties (Karabulut et al., 2014).

Catalysis and Mechanistic Studies

• N-methoxybenzamide derivatives, closely related to this compound, have been used in catalytic processes, such as Rh(III)-catalyzed chemodivergent annulations and C-H activation processes, demonstrating the role of these compounds in facilitating complex chemical transformations (Xu et al., 2018), (Rakshit et al., 2011).

Antibacterial and Antimicrobial Properties

• Some N-methoxybenzamide derivatives have exhibited potent antibacterial and antimicrobial properties, suggesting the potential of this compound derivatives in therapeutic applications against infections (Desai et al., 2013).